Cas no 502486-45-5 (6-Nitro-1,2,4triazolo4,3-apyridine)

• Product Name: 6-Nitro-1,2,4triazolo4,3-apyridine
• CAS No: 502486-45-5
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• CID: 854616
• PubChem ID: 266108
• Update Time: 2025-11-02

6-Nitro-1,2,4triazolo4,3-apyridine Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-[1,2,4]triazolo[4,3-a]pyridine
• SY355395
• CS-0453072
• NSC-103142
• 6-nitro[1,2,4]triazolo[4,3-a]pyridine
• SCHEMBL16267856
• DTXSID00295595
• ALBB-023709
• 502486-45-5
• C15872
• MFCD11111702
• DB-369330
• 1,2,4-Triazolo[4,3-a]pyridine,6-nitro-(9CI)
• NSC103142
• 1,2,4-triazolo[4,3-a]pyridine, 6-nitro-
• HJWJREFDGWBRFD-UHFFFAOYSA-N
• LS-07486
• AKOS006306943
• 6-Nitro-1,2,4triazolo4,3-apyridine

• MDL： N184806
• Inchi： 1S/C6H4N4O2/c11-10(12)5-1-2-6-8-7-4-9(6)3-5/h1-4H
• InChI Key： HJWJREFDGWBRFD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=NN=CN2C=1)=O

Computed Properties

• Exact Mass: 164.03300
• Monoisotopic Mass: 164.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 76.01000
• LogP: 1.16070

Additional information on 6-Nitro-1,2,4triazolo4,3-apyridine

Comprehensive Overview of 6-Nitro-1,2,4-triazolo[4,3-a]pyridine (CAS No. 502486-45-5): Properties, Applications, and Research Insights

6-Nitro-1,2,4-triazolo[4,3-a]pyridine (CAS No. 502486-45-5) is a heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This nitrogen-rich heterocycle belongs to the triazolopyridine family, which is known for its diverse biological activities and material science applications. The presence of both nitro and triazole functional groups in its molecular framework makes it a versatile building block for further chemical modifications.

In the context of current research trends, 6-Nitro-1,2,4-triazolo[4,3-a]pyridine has been explored for its potential in pharmaceutical development, particularly as a precursor for bioactive molecules. Researchers are investigating its role in the synthesis of novel antimicrobial agents and anti-inflammatory compounds, addressing the growing global concern about antibiotic resistance. The compound's electron-deficient nature also makes it interesting for material science applications, such as in the development of high-energy materials or organic semiconductors.

The synthesis of 6-Nitro-1,2,4-triazolo[4,3-a]pyridine typically involves cyclization reactions of appropriately substituted pyridine precursors. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to improve yields while minimizing environmental impact. This aligns with the current emphasis on sustainable chemistry practices in both academic and industrial settings.

From a structural chemistry perspective, the compound's molecular geometry and electronic properties have been extensively studied using various spectroscopic techniques and computational methods. The nitro group at position 6 significantly influences the compound's reactivity pattern, making it a valuable intermediate for further functionalization. These characteristics have led to its investigation in click chemistry applications and as a potential ligand in coordination chemistry.

In the field of medicinal chemistry, derivatives of 6-Nitro-1,2,4-triazolo[4,3-a]pyridine have shown promise in early-stage drug discovery programs. The compound's pharmacophore features make it particularly interesting for targeting various enzyme systems. Recent publications have explored its potential in developing kinase inhibitors, which are crucial in cancer research and other therapeutic areas.

The thermal stability and crystallographic properties of 6-Nitro-1,2,4-triazolo[4,3-a]pyridine have also been subjects of investigation, particularly for applications in materials engineering. Its potential use in energetic materials has been carefully evaluated, with emphasis on understanding its decomposition mechanisms and safety profile under various conditions.

Analytical chemists have developed robust HPLC methods and spectroscopic techniques for the characterization and quantification of 6-Nitro-1,2,4-triazolo[4,3-a]pyridine in various matrices. These methods are crucial for quality control in synthetic processes and for studying the compound's metabolic fate in biological systems.

Looking toward future applications, researchers are exploring the potential of 6-Nitro-1,2,4-triazolo[4,3-a]pyridine in agrochemical development, particularly as a scaffold for novel pesticide and herbicide formulations. Its structural features may offer advantages in terms of target specificity and environmental persistence, though these aspects require thorough investigation.

In conclusion, 6-Nitro-1,2,4-triazolo[4,3-a]pyridine (CAS No. 502486-45-5) represents a fascinating compound with diverse potential applications across multiple scientific disciplines. Its unique combination of structural features and reactivity patterns continues to inspire innovative research in both academic and industrial laboratories worldwide.